Cas no 1242555-27-6 (1-(2-Amino-4,5-difluoro-phenyl)-ethanone)

• Product Name: 1-(2-Amino-4,5-difluoro-phenyl)-ethanone
• CAS No: 1242555-27-6
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 5281183
• PubChem ID: 67133850
• Update Time: 2025-06-14

1-(2-Amino-4,5-difluoro-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4,5-difluorophenyl)ethan-1-one
• 1-(2-Amino-4,5-difluoro-phenyl)-ethanone

• Inchi： 1S/C8H7F2NO/c1-4(12)5-2-6(9)7(10)3-8(5)11/h2-3H,11H2,1H3
• InChI Key： GNSNZIQPKXSYJA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C(C)=O)C=1)N)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-4,5-difluoro-phenyl)-ethanone

Recent Advances in the Study of 1-(2-Amino-4,5-difluoro-phenyl)-ethanone (CAS: 1242555-27-6)

1-(2-Amino-4,5-difluoro-phenyl)-ethanone (CAS: 1242555-27-6) is a fluorinated aromatic ketone derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its role in the development of novel kinase inhibitors and antimicrobial agents, leveraging its unique structural features for enhanced binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(2-Amino-4,5-difluoro-phenyl)-ethanone as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that the difluoro substitution on the phenyl ring significantly improved the compound's metabolic stability and pharmacokinetic properties. Molecular docking studies revealed that the ketone moiety facilitated hydrogen bonding interactions with key residues in the EGFR active site, leading to enhanced inhibitory activity against mutant EGFR variants associated with non-small cell lung cancer (NSCLC).

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1-(2-Amino-4,5-difluoro-phenyl)-ethanone exhibited promising activity against drug-resistant strains of Staphylococcus aureus. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), with minimal cytotoxicity against mammalian cells. These findings suggest its potential as a scaffold for developing next-generation antibiotics.

Recent advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach for the production of 1-(2-Amino-4,5-difluoro-phenyl)-ethanone using continuous flow technology. This method achieved a 92% yield with significantly reduced waste generation compared to traditional batch processes, addressing key challenges in industrial-scale production. The authors emphasized the environmental and economic benefits of this approach for pharmaceutical manufacturing.

Ongoing clinical trials (Phase I/II) are investigating prodrug formulations of 1-(2-Amino-4,5-difluoro-phenyl)-ethanone derivatives for the treatment of Alzheimer's disease. Preliminary results presented at the 2024 American Chemical Society meeting showed improved blood-brain barrier penetration and reduced amyloid-beta plaque formation in animal models. These developments position this chemical scaffold as a versatile platform for CNS drug discovery.

Looking forward, researchers anticipate expanded applications of 1-(2-Amino-4,5-difluoro-phenyl)-ethanone in targeted drug delivery systems and PET (positron emission tomography) tracer development, capitalizing on its fluorine atoms for isotopic labeling. The compound's unique combination of synthetic accessibility and biological relevance ensures its continued importance in medicinal chemistry research.